Cas no 138835-36-6 (Naphth[2,1,8-mna]acridine,3-nitro-)
138835-36-6 structure
Product Name:Naphth[2,1,8-mna]acridine,3-nitro-
CAS No:138835-36-6
MF:C19H10N2O2
MW:298.294904232025
CID:179086
PubChem ID:154521
Update Time:2025-04-19
Naphth[2,1,8-mna]acridine,3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Naphth[2,1,8-mna]acridine,3-nitro-
- CCRIS 5257
- 3-Nitro-6-azabenzo(a)pyrene
- 3-Nitro-6-azabenzo[a]pyrene
- 3-Nitronaphth(2,1,8-mna)acridine
- AC1L4CGF
- ACMC-1C0IC
- CTK4C1417
- Naphth(2,1,8-mna)acridine, 3-nitro-
- 138835-36-6
- 13-nitro-8-azapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12,14,16(20),17-decaene
- DTXSID60160811
-
- Inchi: 1S/C19H10N2O2/c22-21(23)17-10-6-11-5-7-13-12-3-1-2-4-15(12)20-16-9-8-14(17)18(11)19(13)16/h1-10H
- InChI Key: WHTPKLNBMXPXHD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=CC=C3C4C=CC=CC=4N=C4C=CC=1C2=C34)=O
Computed Properties
- Exact Mass: 298.07400
- Monoisotopic Mass: 298.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.2
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- Density: 1.482
- Boiling Point: 543.8°Cat760mmHg
- Flash Point: 282.7°C
- Refractive Index: 1.918
- PSA: 58.71000
- LogP: 5.56360
Naphth[2,1,8-mna]acridine,3-nitro- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
138835-36-6 (Naphth[2,1,8-mna]acridine,3-nitro-) Related Products
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